Cas no 1342193-90-1 (1-(5-fluoro-2-methylphenyl)cyclohexan-1-amine)

• Product Name: 1-(5-fluoro-2-methylphenyl)cyclohexan-1-amine
• CAS No: 1342193-90-1
• MF: C₁₃H₁₈FN
• MW: 207.287127017975
• CID: 6231586
• PubChem ID: 62788672
• Update Time: 2025-10-19

1-(5-fluoro-2-methylphenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-2-methylphenyl)cyclohexan-1-amine
• EN300-1853785
• 1342193-90-1
• AKOS012083081

• Inchi： 1S/C13H18FN/c1-10-5-6-11(14)9-12(10)13(15)7-3-2-4-8-13/h5-6,9H,2-4,7-8,15H2,1H3
• InChI Key： CFHFNCSBIZRVQG-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C1(CCCCC1)N

Computed Properties

• Exact Mass: 207.142327740g/mol
• Monoisotopic Mass: 207.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-(5-fluoro-2-methylphenyl)cyclohexan-1-amine

1-(5-Fluoro-2-Methylphenyl)cyclohexan-1-amine (CAS No. 1342193-90-1): An Overview of Its Structure, Properties, and Applications

1-(5-Fluoro-2-methylphenyl)cyclohexan-1-amine (CAS No. 1342193-90-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular formula of 1-(5-fluoro-2-methylphenyl)cyclohexan-1-amine is C₁₃H₁₇FN, and its molecular weight is approximately 206.28 g/mol. The compound features a cyclohexane ring substituted with an amine group and a 5-fluoro-2-methylphenyl moiety. The presence of the fluorine atom and the methyl group imparts distinct chemical and physical properties to the molecule, which are crucial for its biological activity.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 1-(5-fluoro-2-methylphenyl)cyclohexan-1-amine. One of the key areas of interest is its role as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially offering therapeutic benefits for neurological disorders such as depression, anxiety, and neurodegenerative diseases.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the binding affinity of 1-(5-fluoro-2-methylphenyl)cyclohexan-1-amine to serotonin (5-HT) receptors. The results indicated that the compound exhibits high affinity for 5-HT_1A and 5-HT_2A receptors, which are implicated in mood regulation and cognitive function. This finding suggests that 1-(5-fluoro-2-methylphenyl)cyclohexan-1-amine could be developed into a novel antidepressant or anxiolytic agent.

Beyond its potential as a CNS modulator, 1-(5-fluoro-2-methylphenyl)cyclohexan-1-amine has also shown promise in other therapeutic areas. For instance, preliminary studies have explored its anti-inflammatory properties. In vitro experiments demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory conditions.

The pharmacokinetic profile of 1-(5-fluoro-2-methylphenyl)cyclohexan-1-amine has been another focus of research. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for drug development.

Safety and toxicity assessments are critical components of drug development. Preclinical studies have indicated that 1-(5-fluoro-2-methylphenyl)cyclohexan-1-amine has a favorable safety profile at therapeutic doses. However, as with any new compound, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, 1-(5-fluoro-2-methylphenyl)cyclohexan-1-amine (CAS No. 1342193-90-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for innovative treatments in various medical fields.